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Compound of Interest

Compound Name: MRT-10

Cat. No.: B1662636 Get Quote

Disclaimer: "MRT-10" is not recognized as a standard chemical or biological substance. The

following safety and logistical information is based on the handling of potent kinase inhibitors, a

class of compounds frequently used in research and drug development that require stringent

safety protocols due to their potential cytotoxicity, mutagenicity, and teratogenicity.[1][2][3][4]

Researchers must always consult the specific Safety Data Sheet (SDS) for any compound and

adhere to their institution's Environmental Health and Safety (EHS) guidelines before handling.

[5]

This guide provides essential procedural information for the safe handling and disposal of

potent kinase inhibitors to minimize exposure risk and ensure a safe laboratory environment.

Quantitative Safety Data Summary
The following table summarizes crucial quantitative data for a representative potent kinase

inhibitor, which is essential for risk assessment and the implementation of appropriate safety

measures.
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Parameter Value/Specification Notes

Occupational Exposure Limit

(OEL)
1-10 µg/m³ (8-hour TWA)

OELs are compound-specific.

This range is typical for potent

compounds and requires

stringent containment.[6][7]

Primary Engineering Control Certified Chemical Fume Hood

Required for all manipulations

of powdered or volatile

compounds.[1]

Gloves Double-gloving required
Inner and outer gloves should

be nitrile or neoprene.[8]

ASTM D6978-05 compliant

Standard for chemotherapy

gloves, ensuring resistance to

permeation.[8]

Gown/Lab Coat
Disposable, fluid-resistant

gown

Must have long sleeves and

tight-fitting cuffs.[1]

Waste Segregation Color-coded containers

Use designated containers for

trace, bulk, and sharps waste.

[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is a critical line of defense against exposure to potent compounds.

The following PPE is mandatory when handling potent kinase inhibitors:

Eye and Face Protection:

Safety Glasses: Must be worn at all times in the laboratory.

Chemical Splash Goggles: Required when there is a risk of splashing.

Face Shield: Must be worn in conjunction with goggles when handling larger volumes or

during procedures with a high risk of splashing.[1]

Hand Protection:
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Double Gloving: Two pairs of nitrile or neoprene gloves are required.[8]

Glove Changes: Gloves should be changed immediately if contaminated or torn, and at

least every hour during continuous work.[8]

Proper Removal: Remove gloves using a technique that avoids contaminating the skin.[8]

Body Protection:

Dedicated Lab Coat: A lab coat dedicated to potent compound work should be used. It

should not be worn outside the designated work area.

Disposable Gown: A disposable, moisture-resistant gown with long sleeves and tight-fitting

cuffs should be worn over the lab coat.[1]

Respiratory Protection:

All procedures involving powders or volatile solutions of potent kinase inhibitors must be

performed within a certified chemical fume hood or other appropriate engineering control.

[1]

For spill cleanup or when engineering controls are not feasible, an approved, fit-tested

respirator may be required. Consult your institution's EHS for specific guidance.

Experimental Protocols: Handling and Disposal
Adherence to strict protocols is essential to prevent contamination and exposure.

Preparation:

Designate a specific area within a chemical fume hood for handling the potent compound.

Cover the work surface with a disposable, absorbent bench liner.

Assemble all necessary materials (vials, spatulas, solvents, waste containers) before

retrieving the compound.

Weighing the Compound:
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Weigh the powdered compound within the chemical fume hood.

Use a dedicated spatula and weighing paper.

Handle the container with care to avoid generating airborne particles.

Reconstitution (Dissolving):

Add solvent to the vial containing the powdered compound slowly to avoid splashing.

Cap the vial securely and mix using a vortex or by gentle inversion.

Visually inspect to ensure the compound is fully dissolved before removing it from the

fume hood.

Post-Handling:

Wipe down all surfaces within the fume hood with an appropriate deactivating solution or

cleaning agent.

Dispose of all contaminated disposable items in the designated hazardous waste

container.

Remove outer gloves before exiting the fume hood, followed by the inner gloves.

Wash hands thoroughly with soap and water immediately after handling.[8]

Proper segregation and disposal of waste are critical to prevent environmental contamination

and accidental exposure.

Waste Segregation:

Trace Chemotherapy Waste (Yellow Containers): For items with minimal contamination,

such as used PPE (gloves, gowns), empty vials, and bench liners.[5]

Hazardous Chemical Waste (Black Containers): For bulk quantities of the compound,

including unused stock solutions and heavily contaminated items.[5]
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Sharps Waste (Red Containers): For needles and syringes that are completely empty.

Syringes containing any residual drug must be disposed of as hazardous chemical waste.

[5]

Container Management:

All waste containers must be clearly labeled with a hazardous waste tag detailing the

contents.[5]

Keep containers closed when not in use.

Store waste in a designated and secure Satellite Accumulation Area (SAA).[5]

Final Disposal:

When waste containers are full, contact your institution's EHS department for a hazardous

waste pickup.[5][9]

Do not dispose of any potent compound waste down the drain or in the regular trash.[5]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of a

potent kinase inhibitor from receipt to disposal.
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Caption: Workflow for handling potent kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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